Cas no 102846-11-7 ((1-benzylpyrazol-3-yl)methanol)

(1-benzylpyrazol-3-yl)methanol is a versatile organic compound with a benzylpyrazole substituent. It is characterized by its high purity and stability, making it suitable for various synthetic applications. The compound exhibits excellent solubility in organic solvents, facilitating straightforward reactions. Its unique structural features contribute to its reactivity in organic synthesis, particularly in the construction of heterocyclic molecules.
(1-benzylpyrazol-3-yl)methanol structure
102846-11-7 structure
Product Name:(1-benzylpyrazol-3-yl)methanol
CAS No:102846-11-7
MF:C11H12N2O
MW:188.225782394409
MDL:MFCD28097962
CID:1134545
PubChem ID:13549441
Update Time:2025-07-30

(1-benzylpyrazol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-methanol, 1-(phenylmethyl)-
    • 1-Benzyl-3-(hydroxymethyl)pyrazole
    • (1-benzyl-1H-pyrazol-3-yl)methanol
    • (1-benzyl-1H-pyrazol-3-yl)-methanol
    • SY040080
    • (1-benzylpyrazol-3-yl)methanol
    • MFCD28097962
    • AC1017
    • SCHEMBL5869934
    • PB39411
    • A921572
    • C11H12N2O
    • STL588618
    • EN300-6734772
    • CS-0309442
    • AS-77175
    • CEA84611
    • AKOS022191834
    • 102846-11-7
    • MDL: MFCD28097962
    • Inchi: 1S/C11H12N2O/c14-9-11-6-7-13(12-11)8-10-4-2-1-3-5-10/h1-7,14H,8-9H2
    • InChI Key: QVEQOOSUPOKDAZ-UHFFFAOYSA-N
    • SMILES: OCC1C=CN(CC2C=CC=CC=2)N=1

Computed Properties

  • Exact Mass: 188.09506
  • Monoisotopic Mass: 188.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38
  • XLogP3: 1

Experimental Properties

  • PSA: 38.05

(1-benzylpyrazol-3-yl)methanol Pricemore >>

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